Rabeprazole-d3 Sodium Salt

• IUPAC Name: sodium;2-[[3-methyl-4-[3-(trideuteriomethoxy)propoxy]pyridin-2-yl]methylsulfinyl]benzimidazol-1-ide
• InChI: InChI=1S/C18H20N3O3S.Na/c1-13-16(19-9-8-17(13)24-11-5-10-23-2)12-25(22)18-20-14-6-3-4-7-15(14)21-18;/h3-4,6-9H,5,10-12H2,1-2H3;/q-1;+1/i2D3
• InChI Key: KRCQSTCYZUOBHN-MUTAZJQDSA-N
• Canonical SMILES: CC1=C(C=CN=C1CS(=O)C2=NC3=CC=CC=C3[N-]2)OCCCOC.[Na+]
• Isomeric SMILES: [2H]C([2H])([2H])OCCCOC1=C(C(=NC=C1)CS(=O)C2=NC3=CC=CC=C3[N-]2)C.[Na+]
• Molecular Formula: C18H20N3NaO3S
• DSSTOX Substance ID: DTXSID00676128
• Molecular Weight: 384.4 g/mol
• CAS RN: 1216494-11-9

Description

Rabeprazole-d3 Sodium Salt is a stable isotope labelled analytical standard. It is a prodrug that turns into its active sulphenamide form in the acidic environment of the parietal cells. The molecular formula is C18H17D3N3NaO3S and the molecular weight is 384.44.

Synthesis Analysis

Rabeprazole sodium is extremely unstable and degrades in acidic environments. A study aimed to develop immediate-release oral rabeprazole sodium tablets with rapid efficacy and gastric stability for the treatment of gastroesophageal reflux disease. The study applied the quality by design (QbD) approach to formulate and optimize an immediate-release dry-coated tablet containing rabeprazole sodium as an inner core with an outer sodium bicarbonate layer to stabilize the active pharmaceutical ingredient at gastric pH.

Molecular Structure Analysis

The molecular formula of Rabeprazole-d3 Sodium Salt is C18H17D3N3NaO3S. The structure of Rabeprazole-d3 Sodium Salt is a substituted benzimidazole proton pump inhibitor.

Chemical Reactions Analysis

Rabeprazole sodium is a proton pump inhibitor that irreversibly blocks H+ -ATPase and K+ -ATPase involved in the final stage of gastric acid secretion. It achieves this by passing through the parietal basement membrane and accumulating in the secretory canaliculus, where it becomes activated when the gastric acid pH is <4.0. It is then converted to the sulfenamide form and covalently binds the cysteine group in the proton pump, thereby irreversibly inhibiting acid secretion.

Physical And Chemical Properties Analysis

Rabeprazole-d3 Sodium Salt has a molecular weight of 384.44. It is a neat product. The exact mass is 384.13113720 g/mol and the monoisotopic mass is 384.13113720 g/mol.

Scientific Research Applications

Gastrointestinal Disorders Treatment

Rabeprazole-d3 Sodium Salt is primarily used in the treatment of gastrointestinal disorders such as peptic ulcers, duodenal ulcers, and gastroesophageal reflux disease (GERD). .

Zollinger-Ellison Syndrome Management

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Erosive Esophagitis Therapy

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Analytical Research

The deuterated form of Rabeprazole (Rabeprazole-d3) can be used in analytical research to study the pharmacokinetics and metabolic pathways of Rabeprazole with improved accuracy due to the heavier isotopes’ properties.

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Nanotechnology Applications

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Safety And Hazards

Rabeprazole may cause serious side effects. It may cause severe stomach pain, diarrhea that is watery or bloody, sudden pain or trouble moving your hip, wrist, or back, seizure (convulsions), kidney problems, new or worsening symptoms of lupus, low magnesium, or signs of bleeding (if you also take warfarin). Taking rabeprazole long-term may cause you to develop stomach growths called fundic gland polyps. If you use rabeprazole for longer than 3 years, you could develop a vitamin B-12 deficiency.

Future Directions

Rabeprazole is used short-term to treat symptoms of gastroesophageal reflux disease (GERD) in adults and children who are at least 1 year old. It is also used in adults to promote healing of duodenal ulcers or erosive esophagitis (damage to your esophagus caused by stomach acid). Rabeprazole may also be given with an antibiotic to prevent duodenal ulcer caused by infection with Helicobacter pylori (H. pylori). It is not for immediate relief of heartburn symptoms.